Cas no 528870-51-1 ([5,5'-Bithieno[3,4-b]-1,4-dioxin]-7,7'-dicarboxaldehyde,2,2',3,3'-tetrahydro-)

[5,5'-Bithieno[3,4-b]-1,4-dioxin]-7,7'-dicarboxaldehyde,2,2',3,3'-tetrahydro- structure
528870-51-1 structure
Product Name:[5,5'-Bithieno[3,4-b]-1,4-dioxin]-7,7'-dicarboxaldehyde,2,2',3,3'-tetrahydro-
CAS No:528870-51-1
MF:C14H10O6S2
MW:338.355601787567
CID:367343
PubChem ID:12191709
Update Time:2025-04-19

[5,5'-Bithieno[3,4-b]-1,4-dioxin]-7,7'-dicarboxaldehyde,2,2',3,3'-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • [5,5'-Bithieno[3,4-b]-1,4-dioxin]-7,7'-dicarboxaldehyde,2,2',3,3'-tetrahydro-
    • 2,2',3,3'-TETRAHYDRO-[5,5'-BITHIENO[3,4-B]-1,4-DIOXIN]-7,7'-DICARBOXALDEHYDE
    • 5-(7-formyl-2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-2,3-dihydrothieno[3,4-b][1,4]dioxine-7-carbaldehyde
    • 2,2',3,3',4,5,6'-HEPTACHLOROBIPHENYL
    • 5,5-difluoro-cyclohexane-1,3-dicarboxylic acid dimethyl ester
    • 5,5'-diformyl-2,2'-bi(3,4-ethylenedioxy)thiophene
    • AKOS015855760
    • 528870-51-1
    • FT-0710838
    • [5,5'-Bithieno[3,4-b]-1,4-dioxin]-7,7'-dicarboxaldehyde, 2,2',3,3'-tetrahydro-
    • AG-F-80795
    • DTXSID30479846
    • Inchi: 1S/C14H10O6S2/c15-5-7-9-11(19-3-1-17-9)13(21-7)14-12-10(8(6-16)22-14)18-2-4-20-12/h5-6H,1-4H2
    • InChI Key: URGHWHMUSCLDJO-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=C2C(=C1C1=C3C(=C(C=O)S1)OCCO3)OCCO2

Computed Properties

  • Exact Mass: 337.99200
  • Monoisotopic Mass: 337.99188038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • PSA: 127.54000
  • LogP: 2.64400

[5,5'-Bithieno[3,4-b]-1,4-dioxin]-7,7'-dicarboxaldehyde,2,2',3,3'-tetrahydro- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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